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Compound Name: Tebufenozide-d9
Cat. No.: B12391516
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for
Tebufenozide-d9, a deuterated isotopologue of the insecticide Tebufenozide. The following
data and protocols are intended to ensure the safe use of this compound in a laboratory
setting.

Chemical and Physical Properties

Tebufenozide-d9 is a deuterated form of Tebufenozide, an insecticide that functions as an
ecdysone agonist, inducing premature molting in insect larvae[1][2]. While specific data for the
deuterated form is limited, the physical and chemical properties are expected to be very similar
to the non-deuterated parent compound.
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Property Value Source
Molecular Formula C22H19DsN202 [3]
Molecular Weight 361.5 g/mol [3]

CAS Number 1246815-86-0 [3]
Appearance Solid [2]
Melting Point 191-191.5°C [1][4]

Water: 0.83 mg/L. Chloroform:

Solubility Slightly Soluble, Methanol:
Slightly Soluble.

[1](2]

Vapor Pressure 2 x 108 torr

[4]

log Kow 4.25

[4]

Hazard Identification and Toxicology

Tebufenozide is classified as very toxic to aquatic life with long-lasting effects[5]. While it has

low toxicity in mammals and birds, certain hazards should be noted[2][6].
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Hazard

Description

Source

Aquatic Toxicity

Very toxic to aquatic life (H400)
and toxic to aquatic life with

long lasting effects (H411).

[5]

Inhalation

High toxicity by inhalation may
be fatal. May cause respiratory

tract irritation.

[7]

Ingestion

Harmful if swallowed.

[7](8]

Skin Contact

May be harmful if absorbed
through the skin and may

cause skin irritation.

[6]7]

Eye Contact

May cause eye irritation.

(6718l

Systemic Effects

Excessive exposure may lead
to methemoglobinemia,
impairing the blood's ability to
transport oxygen. Effects on
the blood, blood-forming
organs, kidney, and liver have

been observed in animals.

[9]

Cellular Effects

At high concentrations (50-200
pg/ml), it can induce apoptosis
and cell cycle arrest in HeLa

cells.

[2](10]

Handling Precautions and Personal Protective

Equipment

Adherence to proper handling procedures is crucial to minimize exposure and ensure

laboratory safety.

Engineering Controls

e Work in a well-ventilated area.
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e Use a local exhaust system or a chemical fume hood, especially when handling the powder
form to avoid dust formation[7][11].

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses or goggles|[9].

o Skin Protection: Use chemically resistant gloves[9]. Wash hands thoroughly after handling[7]
[11].

» Respiratory Protection: If dust formation is likely, use a NIOSH-approved air-purifying
respirator[7][9].

General Hygiene

» Do not eat, drink, or smoke in areas where the chemical is handled[11][12].
» Keep the compound away from food, drink, and animal feeding stuffs[7].

e Wash hands before breaks and at the end of work[5].

Experimental Protocols: Safe Handling and Sample
Preparation

The following is a generalized protocol for the safe handling and preparation of Tebufenozide-
d9 for in vitro or in vivo studies.

Objective: To prepare a stock solution of Tebufenozide-d9 for experimental use.
Materials:

Tebufenozide-d9 solid

Appropriate solvent (e.g., DMSO, ethanol)

Calibrated analytical balance

Chemical fume hood
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Personal Protective Equipment (lab coat, gloves, safety glasses)
Sterile microcentrifuge tubes or vials

Pipettes and sterile tips

Procedure:

Preparation: Don all required PPE. Perform all weighing and initial dilutions within a chemical
fume hood.

Weighing: Carefully weigh the desired amount of Tebufenozide-d9 powder using an
analytical balance. Avoid creating dust.

Solubilization: Add the appropriate volume of solvent to the weighed powder to achieve the
desired stock concentration. Cap the vial securely.

Dissolution: Vortex or sonicate the solution until the Tebufenozide-d9 is completely
dissolved.

Storage: Store the stock solution in a tightly sealed container in a cool, dry, and well-
ventilated place, protected from light[11]. For long-term storage, refer to the supplier's
recommendations, which may include storage at -20°C or -80°C[10].

Working Solutions: Prepare further dilutions of the stock solution as required for specific
experiments.

Decontamination and Waste Disposal: Wipe down all surfaces with an appropriate cleaning
agent. Dispose of all contaminated materials (e.g., pipette tips, tubes) as hazardous waste in
accordance with local, state, and federal regulations[5][7].

Emergency Procedures
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Situation

Procedure

Source

Spill

Pick up mechanically. Avoid
creating dust. Place in a
suitable, closed container for
disposal. Prevent entry into

sewers or waterways.

[5117]

Fire

Use water spray, alcohol-
resistant foam, dry chemical,
or carbon dioxide as
extinguishing media. A solid
water stream may be
inefficient. Wear self-contained
breathing apparatus if

necessary.

[517]

Inhalation

Move the person to fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[719]

Skin Contact

Wash off with soap and plenty
of water. Consult a physician if

irritation persists.

[71°]

Eye Contact

Rinse opened eye for several
minutes under running water.
Remove contact lenses if
present and easy to do.
Continue rinsing. If symptoms

persist, consult a physician.

[5]19]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
poison control center or doctor
immediately for treatment

advice.

[719]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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